Cas no 861412-81-9 (7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride)

• Product Name: 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• CAS No: 861412-81-9
• MF: C₁₄H₈ClF₂N₃O
• MW: 307.682628631592
• MDL: MFCD03422926
• CID: 3058913
• PubChem ID: 7020409
• Update Time: 2025-07-18

7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• 7-(difluoromethyl)-5-phenyl-pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• EN300-228572
• AKOS000308512
• 861412-81-9
• 7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonylchloride
• STK349120
• BBL039685
• 7-Difluoromethyl-5-phenyl-pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride

• MDL： MFCD03422926
• Inchi： 1S/C14H8ClF2N3O/c15-12(21)9-7-18-20-11(13(16)17)6-10(19-14(9)20)8-4-2-1-3-5-8/h1-7,13H
• InChI Key： GHMRATQJEXMGOX-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN2C=1N=C(C1C=CC=CC=1)C=C2C(F)F)=O

Computed Properties

• Exact Mass: 307.0323959Da
• Monoisotopic Mass: 307.0323959Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride

Professional Introduction to Compound with CAS No. 861412-81-9 and Product Name: 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride

The compound with the CAS number 861412-81-9 and the product name 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The presence of both difluoromethyl and phenyl substituents in the pyrazolo[1,5-a]pyrimidine core enhances its pharmacological profile, making it a promising candidate for further exploration.

Recent research in medicinal chemistry has highlighted the importance of 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride as a versatile scaffold for developing novel therapeutic agents. The difluoromethyl group is particularly noteworthy, as it is known to improve metabolic stability and binding affinity in drug molecules. This modification has been widely employed in the design of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The phenyl moiety further contributes to the compound's binding interactions by providing additional hydrophobic surface area, which can enhance its efficacy against biological targets.

In the context of current pharmaceutical research, this compound has been investigated for its potential role in inhibiting specific enzymes that are overexpressed in tumor cells. Studies have demonstrated that derivatives of pyrazolo[1,5-a]pyrimidine exhibit strong inhibitory effects on tyrosine kinases, which are key players in signal transduction pathways involved in cell proliferation and survival. The 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride structure provides a robust framework for further modifications aimed at optimizing selectivity and potency. Researchers have also explored its activity against other targets, such as Bruton's tyrosine kinase (BTK), which is relevant in treating B-cell malignancies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The carbonyl chloride functionality at the 3-position of the pyrazolo[1,5-a]pyrimidine ring is particularly challenging to handle due to its reactivity. However, advances in synthetic methodologies have made it possible to introduce this group efficiently while maintaining structural integrity. Techniques such as nucleophilic substitution reactions and protecting group strategies have been employed to achieve this goal. The resulting product is then subjected to rigorous analytical testing to confirm its identity and purity before being used in subsequent pharmacological studies.

One of the most compelling aspects of 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride is its potential for structure-activity relationship (SAR) studies. By systematically varying substituents on the pyrazolo[1,5-a]pyrimidine core, researchers can gain insights into how different functional groups influence biological activity. This approach has been instrumental in developing lead compounds for clinical trials. For instance, modifications at the 5-position with various aryl groups have been shown to modulate binding affinity to target enzymes. Such findings provide valuable data for designing next-generation drugs with improved pharmacokinetic properties.

The compound's relevance extends beyond oncology; it has also been explored for its anti-inflammatory properties. Pyrazolo[1,5-a]pyrimidine derivatives are known to interact with inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both difluoromethyl and phenyl substituents may enhance its ability to disrupt these pathways by improving binding interactions with target proteins. Preclinical studies have shown promising results when tested against models of acute and chronic inflammation, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride with its biological targets. These simulations have helped identify key interactions between the compound and enzyme active sites, providing a rational basis for further optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly. This interdisciplinary approach has become increasingly important in modern pharmaceutical research due to its efficiency and cost-effectiveness.

The future prospects of this compound are bright, with ongoing studies focusing on its development into clinical candidates. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits. Regulatory agencies also play a crucial role by providing guidelines that ensure safety and efficacy before new drugs reach patients. As research progresses, it is expected that more derivatives of pyrazolo[1,5-a]pyrimidine will emerge as viable candidates for treating various diseases.

In conclusion,7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride represents a significant contribution to medicinal chemistry due to its unique structural features and potential therapeutic applications. Its synthesis challenges highlight the importance of innovative methodologies in pharmaceutical research while its biological activity underscores its promise as a drug candidate. With continued investigation and collaboration across multiple disciplines,CAS No 861412-81-9 may pave the way for novel treatments that address unmet medical needs worldwide.